Cas no 25053-57-0 (5-Isobenzofurancarboxylic acid,1,3-dihydro-1,3-dioxo-,polymer with 1,1'-methylenebis[4-isocyanatobenzene])

• Product Name: 5-Isobenzofurancarboxylic acid,1,3-dihydro-1,3-dioxo-,polymer with 1,1'-methylenebis[4-isocyanatobenzene]
• CAS No: 25053-57-0
• MF: C₂₄H₁₄N₂O₇
• MW: 442.37716627121
• CID: 273371
• PubChem ID: 168264
• Update Time: 2025-04-19

5-Isobenzofurancarboxylic acid,1,3-dihydro-1,3-dioxo-,polymer with 1,1'-methylenebis[4-isocyanatobenzene] Chemical and Physical Properties

Names and Identifiers

• 5-Isobenzofurancarboxylic acid,1,3-dihydro-1,3-dioxo-,polymer with 1,1'-methylenebis[4-isocyanatobenzene]
• 1,3-Dioxo-1,3-dihydro-2-benzofuran-5-carboxylic acid - 1,1'-methy lenebis(4-isocyanatobenzene) (1:1)
• p,p'-Diphenylmethane diisocyanate, trimellitic anhydride polymer
• Trimellitic anhydride, methylenebis(phenylisocyanate) polymer
• 5-isobenzofurancarboxylic acid, 1,3-dihydro-1,3-dioxo-, polymer with 1,1'-methy
• lenebis[4-isocyanatobenzene]
• 1,3-dihydro-1,3-dioxo-5-isobenzofurancarboxylic aci
• DTXSID80925909
• 1,3-Dioxo-1,3-dihydro-2-benzofuran-5-carboxylic acid--1,1'-methylenebis(4-isocyanatobenzene) (1/1)
• 127564-25-4
• 25053-57-0

• Inchi： 1S/C15H10N2O2.C9H4O5/c18-10-16-14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)17-11-19;10-7(11)4-1-2-5-6(3-4)9(13)14-8(5)12/h1-8H,9H2;1-3H,(H,10,11)
• InChI Key： ZBIMDPUULDFXSQ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C(=O)O)=CC=2C1=O)=O.O=C=NC1C=CC(=CC=1)CC1C=CC(=CC=1)N=C=O

Computed Properties

• Exact Mass: 442.08010079g/mol
• Monoisotopic Mass: 442.08010079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 640
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Phthalic anhydrides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofuranones Phthalic anhydrides